1-Bromo-2,5-dichloro-4-nitrobenzene
Cat. No. B3109068
Key on ui cas rn:
170098-91-6
M. Wt: 270.89 g/mol
InChI Key: MYTUPPCUVLUADY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[Br:1][c:2]1[c:3]([Cl:9])[cH:4][cH:5][c:6]([Cl:8])[cH:7]1.[OH:10][N+:11]([O-:12])=[O:13]>>[Br:1][c:2]1[c:3]([Cl:9])[cH:4][c:5]([N+:11](=[O:10])[O-:12])[c:6]([Cl:8])[cH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Clc1ccc(Cl)c(Br)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=[N+]([O-])c1cc(Cl)c(Br)cc1Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
